Cas no 1805056-90-9 (4-Amino-3-chloro-6-(difluoromethyl)-2-iodopyridine)

• Product Name: 4-Amino-3-chloro-6-(difluoromethyl)-2-iodopyridine
• CAS No: 1805056-90-9
• MF: C₆H₄ClF₂IN₂
• MW: 304.463639259338
• CID: 4852275
• Update Time: 2025-05-27

4-Amino-3-chloro-6-(difluoromethyl)-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-chloro-6-(difluoromethyl)-2-iodopyridine

• Inchi： 1S/C6H4ClF2IN2/c7-4-2(11)1-3(5(8)9)12-6(4)10/h1,5H,(H2,11,12)
• InChI Key： HLDNANNBNBMXDA-UHFFFAOYSA-N
• SMILES： IC1=C(C(=CC(C(F)F)=N1)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-3-chloro-6-(difluoromethyl)-2-iodopyridine

Comprehensive Overview of 4-Amino-3-chloro-6-(difluoromethyl)-2-iodopyridine (CAS No. 1805056-90-9)

4-Amino-3-chloro-6-(difluoromethyl)-2-iodopyridine (CAS No. 1805056-90-9) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique pyridine backbone substituted with amino, chloro, difluoromethyl, and iodo functional groups, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for 4-Amino-3-chloro-6-(difluoromethyl)-2-iodopyridine synthesis, applications, and safety data, reflecting its growing relevance in modern scientific endeavors.

The structural complexity of 4-Amino-3-chloro-6-(difluoromethyl)-2-iodopyridine allows it to serve as a versatile building block in the design of novel molecules. Its iodo substituent, in particular, enables cross-coupling reactions such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal in constructing complex architectures for drug discovery. Recent trends in AI-driven drug design and green chemistry have further amplified interest in this compound, as researchers explore its potential in sustainable synthesis and high-throughput screening platforms. Questions like "How to purify 4-Amino-3-chloro-6-(difluoromethyl)-2-iodopyridine?" or "What solvents are compatible with this compound?" are commonly encountered in academic and industrial forums.

From an agrochemical perspective, 4-Amino-3-chloro-6-(difluoromethyl)-2-iodopyridine has been investigated as a precursor for crop protection agents. The difluoromethyl group, known for its metabolic stability and lipophilicity, enhances the bioavailability of derivatives targeting plant pathogens. This aligns with the global demand for eco-friendly pesticides and precision agriculture solutions, topics frequently searched alongside agrochemical intermediates. Its chloro and amino functionalities also offer sites for further modifications, enabling the development of tailored molecules with specific modes of action.

In material science, the compound’s halogen-rich structure makes it a candidate for organic electronics and photoactive materials. Searches related to "4-Amino-3-chloro-6-(difluoromethyl)-2-iodopyridine conductivity" or "its role in OLEDs" highlight its potential in emerging technologies. The integration of computational modeling tools has accelerated the exploration of its electronic properties, catering to the rising interest in smart materials and energy-efficient devices.

Handling and storage of 4-Amino-3-chloro-6-(difluoromethyl)-2-iodopyridine require adherence to standard laboratory protocols, with emphasis on moisture-sensitive and light-sensitive conditions. FAQs such as "Is 4-Amino-3-chloro-6-(difluoromethyl)-2-iodopyridine hygroscopic?" or "What is its shelf life?" underscore the practical considerations for end-users. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed for quality control, ensuring consistency in research and industrial applications.

The future of 4-Amino-3-chloro-6-(difluoromethyl)-2-iodopyridine lies in its adaptability to interdisciplinary innovations. As bioconjugation and catalysis gain traction, this compound is poised to play a pivotal role in advancing targeted drug delivery and catalytic transformations. Its synergy with machine learning-assisted compound optimization further positions it at the forefront of next-generation chemical research.